![molecular formula C20H17N3O3S3 B3300034 N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide CAS No. 899967-93-2](/img/structure/B3300034.png)
N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide
Overview
Description
N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide, also known as BPTF inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
Target of Action
The compound, also known as N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide or VU0501852-1, is primarily targeted towards bacterial strains . It has shown promising activity against Staphylococcus aureus , indicating that the compound’s primary targets are likely bacterial proteins or enzymes.
Mode of Action
It is known to exhibit bactericidal activity . This suggests that the compound may interact with its bacterial targets in a way that inhibits their function or disrupts their structure, leading to bacterial death .
Pharmacokinetics
An admet calculation indicated a favourable pharmacokinetic profile for the compound . This suggests that the compound may have good bioavailability, but further studies are needed to confirm this.
Result of Action
The compound has demonstrated bactericidal activity against Staphylococcus aureus . This means that the compound’s action results in the death of these bacteria. The compound was also able to eliminate a strain of Staphylococcus aureus after 24-hour exposure , indicating its potential as an effective antibacterial agent.
Advantages and Limitations for Lab Experiments
N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide inhibitor has several advantages for lab experiments, including its specificity towards N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide, ease of synthesis, and availability of various analogs for structure-activity relationship studies. However, it also has some limitations, including its poor solubility in aqueous solutions and potential toxicity at high concentrations.
Future Directions
There are several future directions for N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide inhibitor research, including the development of more potent and selective analogs, identification of new therapeutic targets, and exploration of its potential applications in other diseases. Additionally, the development of new delivery systems and formulation strategies can enhance its pharmacological properties and reduce potential toxicity. Overall, N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide inhibitor has great potential as a therapeutic agent, and further research is needed to fully explore its therapeutic applications.
Scientific Research Applications
N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide inhibitor has been extensively studied for its potential therapeutic applications in cancer, neurological disorders, and inflammatory diseases. It has been shown to inhibit the activity of N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide, a protein that plays a crucial role in gene expression and chromatin remodeling. By inhibiting N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide, N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide inhibitor can modulate the expression of various genes involved in disease progression and provide a potential therapeutic option.
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O3S3/c1-12(2)29(25,26)14-7-5-6-13(10-14)18(24)23-20-22-16(11-27-20)19-21-15-8-3-4-9-17(15)28-19/h3-12H,1-2H3,(H,22,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJIUWZGGJQEECA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=NC4=CC=CC=C4S3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O3S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-chloro-N-[4-(acetamidosulfonyl)phenyl]-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide](/img/structure/B3299952.png)
![2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-methoxyphenyl)propanamide](/img/structure/B3299962.png)
![2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-ethoxyphenyl)propanamide](/img/structure/B3299965.png)
![2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(5-nitrothiazol-2-yl)propanamide](/img/structure/B3299970.png)
![N-(2-morpholino-2-(p-tolyl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide](/img/structure/B3299972.png)
![N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide](/img/structure/B3299997.png)
![N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide](/img/structure/B3299998.png)
![N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide](/img/structure/B3300001.png)
![N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide](/img/structure/B3300002.png)
![N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(m-tolyl)oxalamide](/img/structure/B3300011.png)
![N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(3-nitrophenyl)oxalamide](/img/structure/B3300015.png)
![4-methyl-3-nitro-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide](/img/structure/B3300021.png)
![4-bromo-N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide](/img/structure/B3300026.png)
![N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide](/img/structure/B3300030.png)